Cas no 2741670-12-0 ((3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride)

• Product Name: (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride
• CAS No: 2741670-12-0
• MF: C₄H₈BrClFN
• MW: 204.468422889709
• CID: 6479310
• PubChem ID: 146049272
• Update Time: 2025-06-11

(3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride
• EN300-7547571
• 2741670-12-0
• 2411180-60-2
• rac-(3R,4R)-3-bromo-4-fluoropyrrolidine hydrochloride

• Inchi： 1S/C4H7BrFN.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1
• InChI Key： IUFZGVIAZIUDQJ-VKKIDBQXSA-N
• SMILES： Br[C@@H]1CNC[C@H]1F.Cl

Computed Properties

• Exact Mass: 202.95127g/mol
• Monoisotopic Mass: 202.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride

Introduction to (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride (CAS No. 2741670-12-0)

Compound with the chemical name (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride (CAS No. 2741670-12-0) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both bromo and fluoro substituents on the pyrrolidine ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemists.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in the formulation of effective pharmaceutical agents. In recent years, there has been a growing interest in pyrrolidine derivatives as they exhibit a wide range of biological activities. Specifically, compounds featuring fluorine atoms have shown promise in modulating enzyme activities and interacting with biological targets in a highly specific manner.

Recent research has highlighted the role of fluorinated pyrrolidines in the development of antiviral and anticancer agents. The (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride compound, with its chiral center, offers a platform for designing enantiomerically pure drugs that can selectively target specific receptors or enzymes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

In the realm of drug discovery, the incorporation of bromine atoms into heterocyclic compounds has been shown to enhance binding affinity and metabolic stability. The bromo-substituted pyrrolidine moiety in this compound is particularly noteworthy, as it can serve as a handle for further chemical modifications through cross-coupling reactions. These reactions are widely employed in synthesizing complex drug molecules and have been instrumental in the development of novel therapeutic agents.

The hydrochloride salt form of (3R,4R)-3-Bromo-4-fluoropyrrolidine not only improves solubility but also ensures stability under various storage conditions. This is particularly important for pharmaceutical formulations that require long-term stability without degradation. The compound's ability to remain stable while maintaining its biological activity makes it an attractive candidate for further investigation.

Current studies are exploring the potential of this compound as a lead molecule in the development of new drugs targeting neurological disorders. Pyrrolidine derivatives have been implicated in modulating neurotransmitter release and receptor function, which are key mechanisms underlying many neurological conditions. The unique combination of substituents in (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride positions it as a promising candidate for such applications.

Additionally, the compound's structural features make it suitable for use as an intermediate in multi-step synthetic pathways. The presence of both bromo and fluoro groups provides multiple points for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility is highly valued in drug discovery pipelines where rapid iteration and optimization are essential.

The field of medicinal chemistry continues to evolve with the discovery of new molecular scaffolds like (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride. Researchers are increasingly leveraging computational methods to predict the biological activity of such compounds before they are synthesized in the lab. This approach not only saves time but also resources by focusing efforts on the most promising candidates.

In conclusion, (3R,4R)-3-Bromo-4-fluoropyrrolidine;hydrochloride (CAS No. 2741670-12-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications. The combination of bromo and fluoro substituents on the pyrrolidine ring offers numerous opportunities for further chemical modifications and biological investigations. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.